Tricyclohexylheptyl Tin
Description
Tricyclohexylheptyl Tin is an intermediate in the synthesis of alkyl alicyclic tin compounds . It has a molecular weight of 467.36 and a molecular formula of C25H48Sn .
Molecular Structure Analysis
Tin, being a (semi-)metallic element, can occur both in formally positive or negative oxidation states in these molecules, which causes a broad range of fundamentally different properties of the corresponding compounds .Chemical Reactions Analysis
Alkyl radicals are key intermediates in organic synthesis. Their classic generation from alkyl halides has a severe drawback due to the employment of toxic tin hydrides .Physical And Chemical Properties Analysis
This compound is soluble in DCM, Ethyl Acetate, Hexane, Pentane, and appears as a colourless oil .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Tricyclohexylheptyl Tin involves a series of reactions starting from commercially available starting materials.", "Starting Materials": ["Cyclohexylmagnesium bromide", "Heptyl bromide", "Tin(IV) chloride"], "Reaction": ["Step 1: Preparation of Cyclohexylmagnesium bromide by reacting cyclohexyl bromide with magnesium metal in diethyl ether solvent.", "Step 2: Preparation of Heptyl bromide by reacting heptanol with hydrobromic acid in the presence of sulfuric acid.", "Step 3: Preparation of Tricyclohexylheptyl Tin by reacting Cyclohexylmagnesium bromide and Heptyl bromide in tetrahydrofuran solvent, followed by addition of Tin(IV) chloride.", "Step 4: Purification of the reaction mixture by filtration and recrystallization to obtain the final product."] } | |
CAS RN |
95960-94-4 |
Molecular Formula |
C25H52Sn |
Molecular Weight |
471.401 |
IUPAC Name |
cyclohexane;heptane;tin |
InChI |
InChI=1S/C7H16.3C6H12.Sn/c1-3-5-7-6-4-2;3*1-2-4-6-5-3-1;/h3-7H2,1-2H3;3*1-6H2; |
InChI Key |
IJECGIYXPFZGON-UHFFFAOYSA-N |
SMILES |
CCCCCCC.C1CCCCC1.C1CCCCC1.C1CCCCC1.[Sn] |
Origin of Product |
United States |
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